Cas no 103629-94-3 (9,19-Cycloergost-24(28)-ene-3,6-diol,14-methyl-, (3b,5a,6a)- (9CI))

• Product name: 9,19-Cycloergost-24(28)-ene-3,6-diol,14-methyl-, (3b,5a,6a)- (9CI)
• CAS No: 103629-94-3
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 154217
• PubChem ID: 175940

9,19-Cycloergost-24(28)-ene-3,6-diol,14-methyl-, (3b,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,19-Cycloergost-24(28)-ene-3,6-diol,14-methyl-, (3b,5a,6a)- (9CI)
• roxburghiadiol A
• (3beta,5alpha,6alpha,9beta)-14-methyl-9,19-cycloergost-24(28)-ene-3,6-diol
• 4-Bisnormethyl-24-methylenecycloarta-3,6-diol
• 9,19-Cycloergost-24(28)-ene-3,6-diol, 14-methyl-, (3beta,5alpha,6alpha)-
• Roxburghiadiol B
• 103629-94-3
• 14-Methyl-9,19-cycloergost-24(28)-ene-3,6-diol
• (1S,3R,6S,8S,9S,11S,12S,15R,16R)-12,16-dimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-6,9-diol
• DTXSID00908532

• Inchi： InChI=1S/C29H48O2/c1-18(2)19(3)7-8-20(4)22-10-11-27(6)25-16-24(31)23-15-21(30)9-12-28(23)17-29(25,28)14-13-26(22,27)5/h18,20-25,30-31H,3,7-17H2,1-2,4-6H3/t20-,21+,22-,23-,24+,25+,26-,27+,28-,29+/m1/s1
• InChI Key： FLFAKBJFVNSCHC-HFOFPBCXSA-N
• SMILES： CC(C(CC[C@H]([C@H]1CC[C@]2([C@@H]3C[C@H](O)[C@H]4C[C@H](CC[C@]54C[C@@]35CC[C@]12C)O)C)C)=C)C

Computed Properties

• Exact Mass: 428.36564
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives